Cas no 2138257-08-4 (5-[Methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde)

5-[Methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde structure
2138257-08-4 structure
Product Name:5-[Methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde
CAS No:2138257-08-4
MF:C11H14N2OS
MW:222.306661128998
CID:6459498
PubChem ID:165453259
Update Time:2024-01-10

5-[Methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2138257-08-4
    • 5-[methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde
    • EN300-726207
    • 5-[Methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde
    • Inchi: 1S/C11H14N2OS/c1-13(11-4-5-15-8-11)10-3-2-9(7-14)12-6-10/h2-3,6-7,11H,4-5,8H2,1H3
    • InChI Key: OTTGXDYDEDVSRG-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)N(C)C1C=NC(C=O)=CC=1

Computed Properties

  • Exact Mass: 222.08268425g/mol
  • Monoisotopic Mass: 222.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.5Ų

5-[Methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-726207-1.0g
5-[methyl(thiolan-3-yl)amino]pyridine-2-carbaldehyde
2138257-08-4
1g
$0.0 2023-06-06
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd